Cas no 913718-58-8 (2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one)

2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one structure
913718-58-8 structure
Product Name:2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one
CAS No:913718-58-8
MF:C9H11BrN2OS
MW:275.165439844131
CID:1092459
PubChem ID:59557796
Update Time:2025-04-20

2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one
    • 2-bromo-5,6,7,8-tetrahydro-7,7-dimethylthiazolo[5,4-c]azepin-4-one
    • 2-bromo-7,7-dimethyl-6,8-dihydro-5H-[1,3]thiazolo[5,4-c]azepin-4-one
    • BZLQZQYZAQEKDI-UHFFFAOYSA-N
    • SCHEMBL302929
    • 913718-58-8
    • DB-338200
    • Inchi: 1S/C9H11BrN2OS/c1-9(2)3-5-6(7(13)11-4-9)14-8(10)12-5/h3-4H2,1-2H3,(H,11,13)
    • InChI Key: BZLQZQYZAQEKDI-UHFFFAOYSA-N
    • SMILES: BrC1=NC2=C(C(NCC(C)(C)C2)=O)S1

Computed Properties

  • Exact Mass: 273.97755g/mol
  • Monoisotopic Mass: 273.97755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 70.2Ų

2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one Pricemore >>

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